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Nicotine N-β-D-Glucuronide Nicotine N-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 153536-53-9
VCID: VC0014577
InChI: InChI=1S/C16H22N2O6/c1-17-6-3-5-10(17)9-4-2-7-18(8-9)15-13(21)11(19)12(20)14(24-15)16(22)23/h2,4,7-8,10-15,19-21H,3,5-6H2,1H3/t10-,11-,12-,13+,14-,15+/m0/s1
SMILES: CN1CCCC1C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula: C16H22N2O6
Molecular Weight: 338.36

Nicotine N-β-D-Glucuronide

CAS No.: 153536-53-9

Reference Standards

VCID: VC0014577

Molecular Formula: C16H22N2O6

Molecular Weight: 338.36

Nicotine N-β-D-Glucuronide - 153536-53-9

CAS No. 153536-53-9
Product Name Nicotine N-β-D-Glucuronide
Molecular Formula C16H22N2O6
Molecular Weight 338.36
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
Standard InChI InChI=1S/C16H22N2O6/c1-17-6-3-5-10(17)9-4-2-7-18(8-9)15-13(21)11(19)12(20)14(24-15)16(22)23/h2,4,7-8,10-15,19-21H,3,5-6H2,1H3/t10-,11-,12-,13+,14-,15+/m0/s1
Standard InChIKey SAWAIULJDYFLPD-CTTWBBHYSA-N
SMILES CN1CCCC1C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Synonyms 1-β-D-Glucopyranuronosyl-3-[(2S)-1-methyl-2-pyrrolidinyl]pyridinium Inner Salt; (S)-1-β-D-Glucopyranuronosyl-3-(1-methyl-2-pyrrolidinyl)pyridinium Inner Salt; Nicotine N-Glucuronide; NNG; NIC GLUC;
PubChem Compound 71751013
Last Modified Nov 11 2021
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